3-[(1H-indol-3-ylmethyl)sulfanyl]propanoic acid

• Molecular Formula: C12H13NO2S
• Molecular Weight: 235.3 g/mol
• IUPAC Name: 3-(1H-indol-3-ylmethylsulfanyl)propanoic acid
• InChI: InChI=1S/C12H13NO2S/c14-12(15)5-6-16-8-9-7-13-11-4-2-1-3-10(9)11/h1-4,7,13H,5-6,8H2,(H,14,15)
• InChI Key: YQKXMUZBJDTXBT-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=CN2)CSCCC(=O)O

Description

3-[(1H-indol-3-ylmethyl)sulfanyl]propanoic acid (IMSPA) is a chemical compound that belongs to the family of indole-3-carboxylic acids. It is a sulfur-containing amino acid derivative that has been shown to possess various biological activities. IMSPA is synthesized through different methods, and its mechanism of action involves the activation of certain signaling pathways.

Mechanism of Action

The mechanism of action of 3-[(1H-indol-3-ylmethyl)sulfanyl]propanoic acid involves the activation of certain signaling pathways, including the nuclear factor-kappa B (NF-κB) pathway, the mitogen-activated protein kinase (MAPK) pathway, and the peroxisome proliferator-activated receptor (PPAR) pathway. 3-[(1H-indol-3-ylmethyl)sulfanyl]propanoic acid has been shown to inhibit the activation of NF-κB and MAPK pathways, which are involved in inflammation and cancer progression. 3-[(1H-indol-3-ylmethyl)sulfanyl]propanoic acid has also been shown to activate PPAR pathways, which are involved in lipid metabolism and glucose homeostasis.
Biochemical and Physiological Effects
3-[(1H-indol-3-ylmethyl)sulfanyl]propanoic acid has been shown to possess various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and regulation of the immune system. 3-[(1H-indol-3-ylmethyl)sulfanyl]propanoic acid has also been shown to regulate lipid metabolism and glucose homeostasis. In addition, 3-[(1H-indol-3-ylmethyl)sulfanyl]propanoic acid has been shown to modulate the gut microbiota, which plays a crucial role in maintaining gut health and overall health.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(1H-indol-3-ylmethyl)sulfanyl]propanoic acid in lab experiments is its ability to inhibit the activation of NF-κB and MAPK pathways, which are involved in inflammation and cancer progression. Another advantage is its ability to activate PPAR pathways, which are involved in lipid metabolism and glucose homeostasis. However, one limitation of using 3-[(1H-indol-3-ylmethyl)sulfanyl]propanoic acid in lab experiments is the lack of knowledge regarding its toxicity and potential side effects.

Future Directions

There are several future directions for the study of 3-[(1H-indol-3-ylmethyl)sulfanyl]propanoic acid. One direction is to investigate its potential therapeutic effects on various diseases such as cancer, cardiovascular disease, and neurodegenerative diseases. Another direction is to study the mechanism of action of 3-[(1H-indol-3-ylmethyl)sulfanyl]propanoic acid in more detail, including its interactions with other signaling pathways. Furthermore, future studies should focus on the toxicity and potential side effects of 3-[(1H-indol-3-ylmethyl)sulfanyl]propanoic acid to ensure its safety for use in humans.

Synthesis Methods

3-[(1H-indol-3-ylmethyl)sulfanyl]propanoic acid can be synthesized through various methods, including the reaction of indole-3-carboxaldehyde with L-cysteine or L-homocysteine in the presence of a reducing agent such as sodium borohydride. Another method involves the reaction of indole-3-acetic acid with L-cysteine or L-homocysteine in the presence of a reducing agent. 3-[(1H-indol-3-ylmethyl)sulfanyl]propanoic acid can also be synthesized through the reaction of indole-3-acetaldehyde with L-cysteine or L-homocysteine in the presence of a reducing agent.

Scientific Research Applications

3-[(1H-indol-3-ylmethyl)sulfanyl]propanoic acid has been shown to possess various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. It has been used in scientific research to investigate its potential therapeutic effects on various diseases such as cancer, cardiovascular disease, and neurodegenerative diseases. 3-[(1H-indol-3-ylmethyl)sulfanyl]propanoic acid has also been studied for its ability to regulate the immune system and modulate the gut microbiota.